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Introduction

Triammonium citrate (TAC) is a chelating agent increasingly utilized in the field of art

conservation for its efficacy in surface cleaning and stain removal from a variety of substrates.

[1][2][3] Its ability to form stable complexes with metal ions makes it particularly effective for

removing metallic stains, such as iron rust, and for cleaning soiling that contains metallic

particulates.[2][3][4] This document provides detailed application notes and protocols for the

use of triammonium citrate in the cleaning and conservation of paintings, paper, stone, and

metal artifacts.

Mechanism of Action
Triammonium citrate functions as a chelating agent, a molecule that can form multiple bonds

to a single metal ion.[2] The citrate ion has three carboxyl groups and one hydroxyl group that

can donate electrons to a metal cation, effectively "sequestering" it and forming a stable, water-

soluble complex.[2] This action is crucial for removing metal-containing stains and soiling from

surfaces without resorting to harsh mechanical or highly acidic/alkaline treatments.[2][3] The

effectiveness of chelation is dependent on the pH of the solution, which influences the

availability of the citrate's binding sites.[2]

I. Application in the Cleaning of Paintings
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Triammonium citrate has been successfully used for the surface cleaning of both unvarnished

and varnished oil paintings to remove intractable grey-brown layers and surface dirt.[1][2] It is

often effective where traditional organic solvents and aqueous solutions fail.[2]
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Application Substrate
TAC
Concentrati
on (% w/v)

pH
Application
Method

Observatio
ns &
Efficacy

Surface

Cleaning

Unvarnished

Oil Painting

(J.M.W.

Turner)

2.5% ~7 Cotton swab

Effective

removal of a

grey-brown

surface layer

with no

apparent

damage to

the paint.[1]

[2]

Surface

Cleaning

Unvarnished

Oil Painting
5% ~7 Cotton swab

Significantly

more

effective than

magnesium

citrate and

sodium

citrate for

removing

black

discoloration.

[2]

Varnish

Removal
Oil Painting 2% Not specified

Cotton swab

(with

isopropanol)

Successfully

removed a

discolored,

insoluble

varnish when

applied with

isopropanol

while the TAC

was still wet.

[5]

Experimental Protocol: Surface Cleaning of an Unvarnished Oil Painting
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This protocol is based on the successful cleaning of an oil sketch by J.M.W. Turner.[1][2]

1. Materials:

Triammonium citrate (ACS grade or higher)
Deionized water
Cotton swabs
Small beakers
pH meter or pH indicator strips
Microscope for surface examination

2. Solution Preparation:

Prepare a 2.5% (w/v) solution of triammonium citrate in deionized water. For example,
dissolve 0.25 g of triammonium citrate in 10 mL of deionized water.
Verify that the pH of the solution is approximately 7.[2] Adjust with a dilute solution of citric
acid or ammonium hydroxide if necessary, though TAC solutions are naturally buffering.[2]

3. Preliminary Testing:

Always conduct a spot test on an inconspicuous area of the painting or on the turnover edge.
Apply a small amount of the 2.5% TAC solution using a lightly moistened cotton swab.
Roll the swab gently over the test area for a controlled duration (e.g., 30 seconds).
Immediately after, "clear" the area by rolling a clean cotton swab moistened with deionized
water over the surface to remove any residual TAC and solubilized grime.[1]
Examine the test area under magnification to assess the effectiveness of the cleaning and to
check for any adverse effects on the paint layer, such as pigment lifting or changes in gloss.

4. Cleaning Procedure:

If the spot test is successful, proceed with the cleaning of the entire surface, working in
small, manageable sections.
Apply the 2.5% TAC solution with a cotton swab, gently rolling it over the surface. Avoid
excessive pressure.
Regularly change the swabs to prevent the redeposition of dirt.
Immediately follow the TAC application with a clearance step using deionized water on a
clean swab.[6]

5. Post-Treatment:
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Allow the painting to dry completely in a stable environment.
Document the cleaning process with photographs before, during, and after treatment.

II. Application in Paper Conservation
Triammonium citrate is used in paper conservation to solubilize and remove acidic soiling and

metallic stains, particularly those caused by iron.[7][8] It can be applied via immersion or local

treatments.

Quantitative Data Summary

Application Substrate
TAC
Concentrati
on (% w/v)

pH
Application
Method

Observatio
ns &
Efficacy

Stain

Removal
Paper 1-10%

Neutral to

basic
Immersion

Effective in

reducing

yellowing and

discoloration.

Thorough

rinsing is

crucial.[7]

Foxing (Iron

Stains)
Paper Not specified Not specified

Immersion,

local

application

Used as an

iron(II)

chelator,

often in

conjunction

with a

reducing

agent like

sodium

dithionite to

convert

Fe(III) to

Fe(II).[8]

Experimental Protocol: Immersion Treatment for Stained Paper
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This protocol is a general guideline based on studies of ammonium citrate immersions on

paper.[7][8]

1. Materials:

Triammonium citrate
Deionized water
Conservation-grade trays
Blotting paper
Polyester support web

2. Solution Preparation:

Prepare a 1% to 5% (w/v) solution of triammonium citrate in deionized water, depending on
the severity of the staining and the stability of the paper. Start with a lower concentration for
initial tests.
Adjust the pH if necessary for the specific application.

3. Pre-Treatment:

Carefully assess the condition of the paper object, including the stability of any media.
Perform a spot test on a discrete corner to check for any adverse reactions.

4. Immersion Procedure:

Place the paper object on a polyester support web.
Immerse the object in a tray of the prepared TAC solution for a predetermined time (e.g., 15-
30 minutes). The duration will depend on the nature of the stain and the paper's condition.
Gently agitate the solution periodically.

5. Rinsing:

After the immersion, transfer the paper object on its support web to a series of deionized
water baths to thoroughly rinse out the triammonium citrate and the solubilized stains.[7]
This step is critical to prevent future discoloration.[7][8]
A final rinse in a calcium bicarbonate solution may be considered to reintroduce an alkaline
reserve.[9]

6. Drying:
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Place the rinsed paper object between sheets of clean blotting paper on a flat surface to dry
under light pressure.

III. Application in Stone and Metal Conservation
Triammonium citrate is effective in removing iron stains from stone surfaces like marble and

in cleaning corroded metal artifacts.[4][10] It is often applied as a poultice or in a gel

formulation to increase the contact time and localize the treatment.[4][10]

Quantitative Data Summary

Application Substrate
TAC
Concentrati
on

pH
Application
Method

Observatio
ns &
Efficacy

Iron Stain

Removal
Marble Not specified

Alkaline (e.g.,

pH 9 with

ammonium

hydroxide)

Poultice

Effective for

iron stain

removal.[11]

Cleaning of

Copper Alloys
Copper Alloy Not specified Not specified Agar gel

Good results

for removing

corrosion

products.[10]

Cleaning of

Lacquered

Brass

Lacquered

Brass
Up to 0.13 M 5.5 - 8.5 Gel

Used for

removing

corrosion

products.[12]

Experimental Protocol: Poultice Application for Iron Stain Removal from Marble

This protocol is a general method for applying a poultice with triammonium citrate.

1. Materials:

Triammonium citrate
Deionized water
Poultice material (e.g., cellulose powder, sepiolite, or attapulgite clay)
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Plastic spatula
Plastic wrap

2. Poultice Preparation:

Prepare an aqueous solution of triammonium citrate (e.g., 5-10% w/v).
Slowly add the poultice material to the solution, mixing continuously until a thick, paste-like
consistency is achieved, similar to peanut butter.[13]

3. Application:

Clean the stained area of any loose surface dirt.
Apply the poultice to the iron stain with a plastic spatula, ensuring a thickness of about 1/4 to
1/2 inch.
Extend the poultice beyond the edges of the stain.
Cover the poultice with plastic wrap and seal the edges with tape. This slows the evaporation
of water and allows the chelating agent to work for a longer period.[13]

4. Dwell Time and Removal:

Leave the poultice in place for 24 to 48 hours.[13] The duration may be adjusted based on
the severity of the stain.
Remove the plastic wrap and allow the poultice to dry. As it dries, it will draw the solubilized
iron salts from the stone into the poultice material.
Once dry, carefully scrape off the poultice with a non-metallic spatula.

5. Rinsing and Post-Treatment:

Thoroughly rinse the treated area with deionized water and a soft brush to remove any
poultice residue.
Allow the stone to dry completely.
The process may need to be repeated for deeply set stains.
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General workflow for triammonium citrate application in art conservation.
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Simplified diagram of the chelation of a metal ion by triammonium citrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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